Cas no 84656-92-8 (Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-methyl-)

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-methyl- structure
84656-92-8 structure
Product Name:Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-methyl-
CAS No:84656-92-8
MF:C42H64
MW:568.957572937012
CID:707433
PubChem ID:53426544
Update Time:2025-04-19

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-4-methyl-
    • 1-[4-(4-ethylcyclohexyl)cyclohexyl]-4-methylbenzene
    • 4-[trans-4(trans-4-Ethylcyclohexyl)cyclohexyl]toluene
    • DTXSID30699264
    • 84656-92-8
    • Inchi: 1S/2C21H32/c2*1-3-17-6-10-19(11-7-17)21-14-12-20(13-15-21)18-8-4-16(2)5-9-18/h2*4-5,8-9,17,19-21H,3,6-7,10-15H2,1-2H3
    • InChI Key: YCFCVYPZGWNZLE-UHFFFAOYSA-N
    • SMILES: C1(CCC(CC)CC1)C1CCC(C2C=CC(C)=CC=2)CC1.C1(CCC(CC)CC1)C1CCC(C2C=CC(C)=CC=2)CC1

Computed Properties

  • Exact Mass: 568.501
  • Monoisotopic Mass: 568.501
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 6
  • Complexity: 283
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
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